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Introduction

Carbomer 980 is a high molecular weight, cross-linked polyacrylic acid polymer.[1][2][3] It is a
synthetic polymer used extensively in the pharmaceutical, cosmetic, and personal care
industries as a high-efficiency rheology modifier, thickener, suspending agent, and stabilizer.[2]
[3][4] This technical guide provides an in-depth overview of the core physicochemical
properties of Carbomer 980, complete with experimental protocols and visual representations
of key processes to support research and development activities.

Physicochemical Properties

Carbomer 980 is a white, fluffy, hygroscopic powder with a slightly acetic odor.[5][6] Itis a
polymer of acrylic acid, cross-linked with allyl ethers of pentaerythritol or sucrose. The general
chemical structure consists of repeating units of acrylic acid.
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Table 1: General Physicochemical Properties of

Carbomer 980

Property Value/Description References

Appearance White, fluffy powder [5]

Odor Slightly acetic [5]
Approximately 4.5 - 5.0

pKa (estimated based on
polyacrylic acid)
High molecular weight

] polymer; specific value is
Molecular Weight [61[7]

proprietary and not publicly
disclosed.

Carboxylic Acid Content

56.0% - 68.0%

[5]

Table 2: Specifications for Carbomer 980 NF (National

Formulary)

Parameter

Specification

References

Viscosity (0.2 wt% mucilage,
neutralized to pH 7.3-7.8)

13,000 - 30,000 cP

[5]

Viscosity (0.5 wt% mucilage,
neutralized to pH 7.3-7.8)

40,000 - 60,000 cP

[5]i8]

Clarity (% Transmission, 0.5%

neutralized dispersion at 420 > 85% [5]

nm)

Loss on Drying <2.0% [5]

Residual Ethyl Acetate <0.30% [5]

Residual Cyclohexane <0.30% [5]

Heavy Metals < 20 ppm [5]
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Mechanism of Action: Thickening and Gel
Formation

The primary function of Carbomer 980 as a thickening agent is based on its molecular
structure and behavior in an aqueous environment. In its dry, powdered form, the polymer
chains are tightly coiled. Upon dispersion in water, the polymer begins to hydrate and partially
uncoil. When a neutralizing agent (e.g., sodium hydroxide, triethanolamine) is added, the
carboxylic acid groups along the polymer backbone become ionized, resulting in electrostatic
repulsion between the negatively charged groups. This repulsion causes the polymer chains to
uncoil and expand, leading to a significant increase in the viscosity of the solution and the

formation of a gel.
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Carbomer 980 Neutralization and Thickening Mechanism

Initial State
Coiled Carbomer 980
(in powder form)

i(ydration
Dispersion in Water
(Partial Uncoiling)

Neutralization Process

EH Increase

e

Final |State

-
-

Click to download full resolution via product page

Carbomer 980 Neutralization and Thickening Mechanism
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are crucial for

quality control and formulation development.

Viscosity Determination (USP Monograph Method)

This protocol is based on the United States Pharmacopeia (USP) monograph for carbomers.
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Viscosity Determination Workflow

Prepare 0.5% w/w Carbomer 980 dispersion in water
(stirring at 1000 + 50 rpm for 15 min)

'

Allow dispersion to hydrate for 30 minutes
in a 25°C water bath

l

Neutralize to pH 7.3-7.8 with NaOH solution
while stirring at 300 = 25 rpm

l

(Equilibrate the neutralized gel for 1 hou)

in a 25°C water bath

'

Click to download full resolution via product page

Viscosity Determination Workflow

Methodology:
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o Preparation of Dispersion: Slowly add 2.50 g of Carbomer 980 (previously dried in a vacuum
at 80°C for 1 hour) to 500 mL of water in a 1000-mL beaker while continuously stirring at
1000 £ 50 rpm. The stirrer should have a three-blade marine impeller. Continue stirring for 15
minutes.

o Hydration: Remove the stirrer and place the beaker in a 25°C water bath for 30 minutes to
allow the polymer to fully hydrate.

o Neutralization: While stirring at 300 + 25 rpm, titrate the dispersion with a sodium hydroxide
solution (e.g., 18% w/v) to a pH between 7.3 and 7.8.

o Equilibration: Return the neutralized mucilage to the 25°C water bath for 1 hour.

 Viscosity Measurement: Measure the viscosity using a Brookfield RVT viscometer at 20 rpm.
For a 0.5% dispersion, a #7 spindle is typically used.

pKa Determination (Potentiometric Titration)

The pKa of Carbomer 980 can be determined by potentiometric titration.
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pKa Determination Workflow

Prepare a dilute aqueous dispersion of Carbomer 980
(e.g., 0.1% wiv)

:

Acidify the dispersion to a low pH (e.g., pH 2.5)
with a standard acid (e.g., 0.1 M HCI)

'
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pKa Determination Workflow

Methodology:
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e Solution Preparation: Prepare a dilute aqueous dispersion of Carbomer 980 (e.g., 0.1%
wiv).

 Acidification: Acidify the dispersion to a low pH (e.g., pH 2.5) with a standardized solution of
a strong acid (e.g., 0.1 M HCI).

o Titration: Titrate the acidified dispersion with a standardized solution of a strong base (e.qg.,
0.1 M NaOH). Record the pH of the solution after each incremental addition of the titrant.

» Data Analysis: Plot the pH of the solution as a function of the volume of titrant added. The
pKa is the pH at the half-neutralization point, which corresponds to the midpoint of the buffer
region on the titration curve.

Molecular Weight Determination (Gel Permeation
Chromatography - GPC)

The molecular weight of Carbomer 980 is determined by Gel Permeation Chromatography
(GPC), also known as Size Exclusion Chromatography (SEC).
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Molecular Weight Determination Workflow (GPC)

Dissolve Carbomer 980 in an appropriate mobile phase
(e.g., aqueous buffer with salt)

'

Filter the sample solution through a
membrane filter (e.g., 0.45 um)

i
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Molecular Weight Determination Workflow (GPC)

Methodology:
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o Sample Preparation: Dissolve an accurately weighed amount of Carbomer 980 in the GPC
mobile phase. A typical mobile phase for polyacrylic acid-based polymers is an aqueous
buffer containing a salt (e.g., 0.1 M NaNOs3) to suppress ionic interactions.

o Filtration: Filter the sample solution through a membrane filter (e.g., 0.45 um) to remove any
particulate matter.

e GPC System and Conditions:

[e]

Columns: Use columns suitable for aqueous GPC of high molecular weight polymers (e.g.,
Ultrahydrogel™, TSKgel® PW series).

[e]

Mobile Phase: As described in sample preparation.

o

Detector: Refractive Index (RI) detector is commonly used.

[¢]

Calibration: Calibrate the system using narrow molecular weight standards of poly(acrylic
acid) or other suitable water-soluble polymers.

o Data Analysis: Inject the filtered sample into the GPC system. The retention time of the
polymer is inversely proportional to its hydrodynamic volume. The molecular weight
distribution is determined by comparing the sample's elution profile to the calibration curve.

Conclusion

Carbomer 980 is a versatile polymer with well-defined physicochemical properties that make it
an invaluable excipient in a wide range of pharmaceutical and cosmetic formulations. Its high
viscosity at low concentrations, clarity in gel formulations, and predictable rheological behavior
are key attributes for product development. Understanding the experimental protocols for
characterizing these properties is essential for ensuring product quality, performance, and
regulatory compliance. This technical guide provides a foundational understanding of
Carbomer 980 to aid researchers and formulation scientists in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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